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Status of Clinical Trial NCT04671303

The table below summarizes the available information on the clinical trial you asked about:

Trial Identifier NCT04671303

Status (as of June
2024)

Under investigation [1]

Official Title To Evaluate the Efficacy and Safety of Anlotinib Combined With Allitinib in

Lung Cancer [1]

Available Results Not yet publicly released

Preclinical Profile of Allitinib

While clinical trial results are pending, published preclinical studies provide insight into Allitinib's

mechanism and early-stage data. The following table summarizes key experimental findings from the

literature [2].

Experimental Aspect Detailed Methodology Key Quantitative Findings (IC50 / Efficacy)
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| Biochemical Inhibition | Enzyme IC50 determined against purified kinase domains [2]. | EGFR: 0.5 nM

EGFR (L858R/T790M mutant): 12 nM ErbB2 (HER2): 3 nM ErbB4: 0.8 nM [2] | | Cellular Anti-

Proliferation | 72-hour cell viability assay (e.g., SRB assay) across human cancer cell lines with varying

EGFR expression [2]. | A431 (High EGFR): 0.2 µM NCI-H1975 (EGFR Mutant): 0.7 µM A549 (High

EGFR): 6.8 µM [2] | | In Vivo Efficacy | Oral administration (25-100 mg/kg, twice daily) in mouse

xenograft models using SK-OV-3 and Calu-3 cancer cell lines over 28 days [2]. | Dose-dependent, dramatic

suppression of tumor growth [2] |

Experimental Protocol Overview

Based on the preclinical data, here is a generalized workflow for the key cell-based anti-proliferation assay:
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Start Experiment

Plate Cancer Cells
( e.g., A431, NCI-H1975, A549 )

Treat with Allitinib
( Varying Concentrations )

Incubate for 72 hours

Perform SRB Assay
(Fix, Stain, Measure OD)

Analyze Data
(Calculate IC50 Values)

End

Click to download full resolution via product page

How to Access Future Clinical Results

Since the outcomes of the NCT04671303 trial are crucial for a full comparison, I suggest you proactively

track its progress through the following official registries:
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ClinicalTrials.gov: The primary database for U.S. clinical trials. Search the identifier NCT04671303
for the most direct updates [1].
Other National Registries: Depending on where the trial is conducted, other national clinical trial

registries may also contain updates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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